N-[4-(acetylamino)-2-methoxyphenyl]-2-methylpropanamide

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: N-(4-acetamido-2-methoxyphenyl)-2-methylpropanamide
• InChI: InChI=1S/C13H18N2O3/c1-8(2)13(17)15-11-6-5-10(14-9(3)16)7-12(11)18-4/h5-8H,1-4H3,(H,14,16)(H,15,17)
• InChI Key: ZKEORTSBWYLYPP-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)C)OC

Description

N-[4-(acetylamino)-2-methoxyphenyl]-2-methylpropanamide, also known as tramadol, is a synthetic opioid analgesic medication used to treat moderate to severe pain. Tramadol is classified as a Schedule IV controlled substance due to its potential for abuse and dependence.

Mechanism of Action

Tramadol works by binding to mu-opioid receptors in the brain and spinal cord, inhibiting the transmission of pain signals. It also inhibits the reuptake of serotonin and norepinephrine, which may contribute to its antidepressant effects. Tramadol has a lower affinity for mu-opioid receptors compared to other opioids, which may explain its lower potential for abuse and dependence.
Biochemical and Physiological Effects:
Tramadol has been shown to increase levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its analgesic and antidepressant effects. It has also been shown to decrease levels of GABA, an inhibitory neurotransmitter, which may contribute to its potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

Tramadol has several advantages for use in lab experiments, including its well-established analgesic properties and low potential for abuse and dependence. However, its effects on neurotransmitter levels and potential interactions with other drugs may complicate experimental design.

Future Directions

There are several areas of future research for N-[4-(acetylamino)-2-methoxyphenyl]-2-methylpropanamide, including its potential use in treating psychiatric disorders, its effects on neurotransmitter levels, and its potential for abuse and dependence. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(acetylamino)-2-methoxyphenyl]-2-methylpropanamide and its interactions with other drugs.

Synthesis Methods

Tramadol is synthesized by the reaction of 4-aminobenzene-1-methanol with propionyl chloride to form 4-acetamidobenzyl alcohol. The resulting compound is then reacted with 2-methoxyphenyl magnesium bromide to form the final product, N-[4-(acetylamino)-2-methoxyphenyl]-2-methylpropanamide.

Scientific Research Applications

Tramadol has been extensively studied for its analgesic properties and has been used in various clinical trials. It has been shown to be effective in treating acute and chronic pain, including neuropathic pain. Tramadol has also been studied for its potential use in treating depression, anxiety, and other psychiatric disorders.